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Cat. No.: B15604388

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
E7130 is a novel, synthetically produced microtubule inhibitor with potent anticancer activity. As

a derivative of the natural product halichondrin B, E7130 exerts its effect by disrupting

microtubule dynamics, which can lead to cell cycle arrest and apoptosis in cancer cells.

Furthermore, it has been shown to ameliorate the tumor microenvironment.[1][2] Given its high

potency, preclinical and clinical studies require highly sensitive and robust analytical methods

to accurately quantify its concentration in biological matrices such as plasma.[1] This

application note provides a detailed protocol for the determination of E7130 concentration in

plasma using Ultra-Performance Liquid Chromatography coupled with High-Resolution Mass

Spectrometry (UHPLC-HRMS), a method demonstrated to be effective for this purpose.[1][3]

Principle of the Method
This method utilizes protein precipitation to extract E7130 from plasma samples. The prepared

samples are then subjected to chromatographic separation using UHPLC, followed by

detection and quantification using a high-resolution mass spectrometer. This approach offers
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high sensitivity, selectivity, and accuracy for the measurement of E7130 in a small plasma

volume.[1]

Quantitative Data Summary
The following tables summarize the key quantitative performance characteristics of the

described UHPLC-HRMS method for the analysis of E7130 in plasma.[1]

Table 1: Method Validation Parameters

Parameter Result

Linearity Range 0.2 - 100 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 0.2 ng/mL

Upper Limit of Quantification (ULOQ) 100 ng/mL

Table 2: Precision and Accuracy

Quality
Control
Sample

Nominal
Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Intra-day
Accuracy
(%)

Inter-day
Accuracy
(%)

LLOQ 0.2 < 6.7 < 5.9 88.5 - 100.0 92.5 - 98.5

Low QC 0.6 < 4.8 < 3.9 95.8 - 101.7 98.3 - 100.0

Mid QC 10 < 2.8 < 2.1 97.0 - 101.0 98.8 - 99.4

High QC 80 < 2.2 < 1.8 98.1 - 100.6 99.1 - 99.6

Experimental Protocols
Materials and Reagents

E7130 reference standard
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Internal standard (IS)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid, LC-MS grade

Ammonium formate, LC-MS grade

Ultrapure water

Control plasma (e.g., mouse, human)

Instrumentation
UHPLC system (e.g., Waters ACQUITY UPLC)

High-Resolution Mass Spectrometer (e.g., Thermo Fisher Q Exactive)

Chromatographic column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm[1]

Sample Preparation: Protein Precipitation
Thaw plasma samples to room temperature.

Vortex the plasma samples to ensure homogeneity.

To a 1.5 mL microcentrifuge tube, add 10 µL of plasma sample.

Add 50 µL of internal standard solution (prepared in an appropriate solvent like acetonitrile).

Add 150 µL of cold acetonitrile to precipitate plasma proteins.

Vortex the mixture vigorously for 30 seconds.

Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean vial for UHPLC-HRMS analysis.
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UHPLC-HRMS Conditions
Mobile Phase A: 0.1% Formic Acid and 10 mM Ammonium Formate in Water[1]

Mobile Phase B: Methanol[1]

Flow Rate: 0.5 mL/min[1]

Gradient Elution:

Time (min) % Mobile Phase B

0.0 5

1.0 95

2.0 95

2.1 5

3.0 5

Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometer: Operated in positive ion mode.

Data Acquisition: Full scan mode with a resolution of 70,000.

Visualizations

Sample Preparation Analysis

Plasma Sample (10 µL) Add Internal Standard Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant UHPLC Separation HRMS Detection Data Processing & Quantification

Click to download full resolution via product page
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Caption: Experimental workflow for the analysis of E7130 in plasma.
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Caption: Simplified signaling pathway of E7130's mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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